Cas no 51522-30-6 (5,7-Dinitro-1,2,3,4-tetrahydronaphthalene)

• Product Name: 5,7-Dinitro-1,2,3,4-tetrahydronaphthalene
• CAS No: 51522-30-6
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 5053718
• Update Time: 2025-06-14

5,7-Dinitro-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 5,7-dinitro-1,2,3,4-tetrahydronaphthalene
• Oprea1_166193
• BBL002830
• STK378389
• ST50561943
• T9135
• 5,7-Dinitro-1,2,3,4-tetrahydronaphthalene

• Inchi： 1S/C10H10N2O4/c13-11(14)8-5-7-3-1-2-4-9(7)10(6-8)12(15)16/h5-6H,1-4H2
• InChI Key： XYARKBJAQYVUJO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC2=C1CCCC2)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 296
• XLogP3: 3
• Topological Polar Surface Area: 91.6

5,7-Dinitro-1,2,3,4-tetrahydronaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes

Additional information on 5,7-Dinitro-1,2,3,4-tetrahydronaphthalene

Research Brief on 5,7-Dinitro-1,2,3,4-tetrahydronaphthalene (CAS: 51522-30-6): Recent Advances and Applications

5,7-Dinitro-1,2,3,4-tetrahydronaphthalene (CAS: 51522-30-6) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, featuring a nitro-substituted tetrahydronaphthalene core, serves as a valuable scaffold for drug discovery and biochemical studies. Recent literature highlights its role as a precursor in the synthesis of bioactive molecules and its potential as a probe for studying enzyme mechanisms.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel dopamine receptor modulators. Researchers utilized 5,7-Dinitro-1,2,3,4-tetrahydronaphthalene as a key intermediate in synthesizing selective D2/D3 receptor ligands, showing promising results in preclinical models of neurological disorders. The electron-withdrawing nitro groups at positions 5 and 7 were found to significantly influence the compound's binding affinity and metabolic stability.

In the field of chemical biology, a recent Nature Chemical Biology publication (2024) reported the use of 51522-30-6 as a photoaffinity labeling agent for mapping protein-ligand interactions. The compound's nitro groups were modified to incorporate photoactivatable moieties, enabling covalent crosslinking with target proteins upon UV irradiation. This application provides valuable insights into drug-target engagement and binding site characterization.

From a synthetic chemistry perspective, advancements in the catalytic reduction of 5,7-Dinitro-1,2,3,4-tetrahydronaphthalene have been achieved using novel heterogeneous catalysts. A 2024 ACS Catalysis paper described a palladium-based catalyst system that enables selective reduction of one nitro group while preserving the other, allowing for the efficient production of monoamine derivatives with potential pharmacological activity.

Ongoing research is exploring the compound's potential in developing new antimicrobial agents. Preliminary results from a multi-institutional study indicate that derivatives of 51522-30-6 exhibit activity against drug-resistant bacterial strains, possibly through inhibition of bacterial efflux pumps. Further structure-activity relationship studies are underway to optimize these compounds for clinical development.

The compound's physicochemical properties have also been extensively characterized in recent computational studies. Density functional theory (DFT) calculations have provided detailed insights into its electronic structure and conformational preferences, which are crucial for rational drug design. These computational approaches are being integrated with experimental data to accelerate the discovery of new bioactive molecules based on this scaffold.

As research continues, 5,7-Dinitro-1,2,3,4-tetrahydronaphthalene remains a versatile building block in medicinal chemistry and chemical biology. Its unique combination of synthetic accessibility and structural features positions it as an important tool for developing new therapeutic agents and biochemical probes. Future studies are expected to further explore its applications in targeted drug delivery systems and as a molecular scaffold for fragment-based drug discovery.